2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid

• IUPAC Name: 2-tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid
• InChI: InChI=1S/C12H14N2O2/c1-12(2,3)9-7-14-6-8(11(15)16)4-5-10(14)13-9/h4-7H,1-3H3,(H,15,16)
• InChI Key: HCQNLKXWRDAHMO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C=C(C=CC2=N1)C(=O)O
• Molecular Formula: C12H14N2O2
• Molecular Weight: 218.25 g/mol

Description

“2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid” is a chemical compound with the CAS number 1248085-24-6. It is a compound of interest in the field of chemistry due to its potential applications.

Synthesis Analysis

The synthesis of “2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid” and similar compounds has been a topic of research. Various methods have been explored, including transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions.

Molecular Structure Analysis

The molecular structure of “2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid” can be analyzed using techniques such as X-ray diffraction and density functional theory (DFT) calculation. The InChI code for this compound is 1S/C12H14N2O2.

Chemical Reactions Analysis

The chemical reactions involving “2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid” are complex and can involve various pathways. These can include reactions catalyzed by transition metals, multi-component reactions, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid” include a molecular weight of 218.25 g/mol. It is a powder at room temperature.

Scientific Research Applications

Structural and Crystallographic Analysis

Research on the crystal structure and Hirshfeld surface analysis of imidazo[1,2-a]pyridine derivatives, including N-tert-butyl-2-(4-methoxyphenyl)-5-methylimidazo[1,2-a]pyridin-3-amine and N-tert-butyl-2-[4-(dimethylamino)phenyl]imidazo[1,2-a]pyridin-3-amine, has been conducted to understand the molecular orientation and inclination of phenyl rings in the structure (Dhanalakshmi et al., 2018).

Medicinal Chemistry and Drug Synthesis

The molecule has been part of studies focusing on the development of anti-cancer and anti-tuberculosis agents. The regioselective Pd-Catalyzed Suzuki–Miyaura Borylation reaction is highlighted for its role in the synthesis of active pharmaceutical ingredients, specifically in the formation of dimerization product [6,6′-biimidazo[1,2-a]pyridine]-2,2′-dicarboxamide derivatives from 6-bromoimidazo[1,2-a]pyridine-2-carboxylate. These derivatives have shown potential as anti-cancer and anti-TB agents (Sanghavi et al., 2022).

Characterization of Metabolites

Studies have involved the characterization of metabolites of compounds structurally related to 2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid, revealing insights into the metabolic pathways and transformation products in human liver microsomes. This research is crucial for understanding the pharmacokinetics and potential therapeutic applications of these compounds (Prakash et al., 2008).

Synthesis and Chemical Properties

Investigations into the synthesis, crystal structure, and vibrational properties of derivatives of imidazo[1,2-a]pyridine compounds have been conducted. These studies provide valuable information on the chemical and physical properties of these compounds, which are essential for their potential application in various fields, including material science and pharmaceuticals (Chen et al., 2021).

Future Directions

The future directions in the research of “2-Tert-butylimidazo[1,2-a]pyridine-6-carboxylic acid” and similar compounds could involve further exploration of their synthesis methods, understanding their mechanisms of action, and investigating their potential applications.